Cas no 3699-01-2 (4-Methyldiphenyl Sulfide)

4-Methyldiphenyl Sulfide Properties

Names and Identifiers

• Benzene, 1-methyl-4-(phenylthio)-
• Phenyl p-Tolyl Sulfide
• 4-METHYLDIPHENYL SULFIDE
• 4-Methyldiphenylsulfide500µg
• 4-phenylthiotoluene
• p-tolyl phenyl sulfide
• 4-(Phenylthio)toluene
• phenyl-p-tolyl sulfide
• 1-methyl-4-phenylsulfanylbenzene
• 4-Methyl diphenyl sulfide
• SCHEMBL1109534
• P1740
• CS-0332558
• 1-methyl-4-(phenylsulfanyl)benzene
• 3699-01-2
• AKOS015898819
• FT-0634978
• DTXSID70190482
• J-515782
• Phenyl(p-tolyl)sulfane
• D92149
• MFCD00092378
• CPZFPNKPHBCUOB-UHFFFAOYSA-N
• DB-049050
• +Expand

• MDL： MFCD00092378
• InChIKey： CPZFPNKPHBCUOB-UHFFFAOYSA-N
• Inchi： 1S/C13H12S/c1-11-7-9-13(10-8-11)14-12-5-3-2-4-6-12/h2-10H,1H3
• SMILES： CC1=CC=C(C=C1)SC2=CC=CC=C2

Computed Properties

• Exact Mass: 200.06600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 200.066
• Heavy Atom Count: 14
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Tautomer Count: Not determined
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 4.14620
• PSA: 25.30000
• Refractive Index: 1.6190-1.6230
• Boiling Point: 312°C(lit.)
• Flash Point: 16 °C
• Density: 1.09

4-Methyldiphenyl Sulfide Security Information

• Symbol: GHS07
• Dangerous goods sign： Xn
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning

4-Methyldiphenyl Sulfide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether